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Compound of Interest

Compound Name: Terbutryn

Cat. No.: B1682747

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of terbutryn, a selective triazine
herbicide, for agricultural use. This document details its mechanism of action, application
protocols, and relevant quantitative data to guide research and development.

Introduction

Terbutryn is a selective herbicide used for both pre- and post-emergence control of a wide
range of annual broadleaf and grassy weeds in various agricultural crops.[1][2][3] It is absorbed
through the roots and foliage, subsequently accumulating in the apical meristems.[4] Terbutryn
is a member of the triazine group of herbicides and acts by inhibiting photosynthesis.[1][5][6]

Mechanism of Action

Terbutryn's primary mode of action is the inhibition of photosynthesis at Photosystem Il (PSII).
[6] It binds to the D1 protein of the PSII complex, blocking the quinone B (QB) binding site. This
interruption of the electron transport chain leads to the inhibition of CO2 assimilation and the
formation of reactive oxygen species, ultimately causing cell death and plant demise.[7]

Signaling Pathway Diagram
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Caption: Mechanism of action of terbutryn in the chloroplast.

Applications in Agriculture

Terbutryn is utilized for selective weed control in a variety of crops. Its application can be
either pre-emergence or post-emergence.[1]

Target Crops and Weeds

Terbutryn is effective against a broad spectrum of weeds.[8] A summary of its primary
applications is provided below.

Table 1: Target Crops and Weeds Controlled by Terbutryn
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Crop

Target Weeds

Winter Wheat, Winter Barley, Triticale, some

Oats varieties

Amsinckia (Yellow Burrweed), Capeweed, Corn
Gromwell, Deadnettle, Fumitory, Paterson's
Curse, Toad Rush, Charlock, Doublegee, Hedge
Mustard, Indian Hedge Mustard, Turnip Weed,
Wild Turnip[5][8]

Most grasses and many annual broadleaf

Sorghum

weeds[1][2]

Most grasses and many annual broadleaf
Sugarcane

weeds[1][2]

Most grasses and many annual broadleaf
Sunflowers

weeds[1]

Peas (Canning, Green, Vining, Field)

Blackberry Nightshade, Capeweed, Chickweed,
Common Fumitory, Corn Gromwell, Deadnettle,
Fat Hen, Paterson's Curse, Toad Rush, Yellow
Burrweed[5]

Potatoes

Most grasses and many annual broadleaf

weeds[1]

Recommended Application Rates

Application rates for terbutryn vary depending on the crop, weed species, and growth stage.

The following table summarizes typical application rates.

Table 2: Recommended Application Rates for Terbutryn (500 g/L SC Formulation)
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Application Rate

Crop State/Region Critical Comments
(mL/ha)
Wheat, Barley, .
. Use higher rate for
Triticale, some Oats ] )
o NSW, Vic (Australia) 550 - 850 Deadnettle or Toad
varieties (from 3 leaf
o Rush.[5]
to early tillering stage)
For control of
Wheat, Barley, Capeweed, Corn
Triticale, some Oats ] Gromwell, Fumitory,
o WA (Australia) 850
varieties (from 3 leaf Yellow Burrweed,
to early tillering stage) Doublegee, and Toad
Rush.[5]
] Apply when weeds
Field Peas (10-12 cm ] ] )
] Vic (Australia) 700 - 850 are young and actively
high, 3-5 nodes) ]
growing.[5]
] Apply when weeds
Canning Peas (10-12 _ _
Tas (Australia) 750 - 1000 are in the 2-4 true leaf

cm high, 3-6 nodes)

stage.[5]

Note: These rates are for a 500 g/L soluble concentrate (SC) formulation.[9] Always consult the

product label for specific instructions.

Experimental Protocols

Protocol for Determining Herbicide Efficacy in
Greenhouse aettings

This protocol outlines a method for assessing the efficacy of terbutryn on target weed species

under controlled greenhouse conditions.

Experimental Workflow Diagram
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1. Weed Species Cultivation 2. Herbicide Preparation
- Sow seeds in pots - Prepare stock solution of Terbutryn DAT: Days After Treatment
- Grow to 2-4 true leaf stage - Create serial dilutions for dose-response

l l

3. Herbicide Application
- Apply treatments using a cabinet sprayer

- Include a non-treated control

4. Incubation
- Maintain plants in greenhouse
- Controlled temperature, light, and humidity

5. Data Collection (e.g., 14 DAT)

- Visual assessment of phytotoxicity (0-100% scale)
- Fresh and dry weight of above-ground biomass

6. Data Analysis
- Calculate GR50/ED50 values
- Statistical analysis (e.g., ANOVA)

Click to download full resolution via product page
Caption: Workflow for greenhouse herbicide efficacy testing.
Methodology:

+ Plant Material: Grow target weed species from seed in pots containing a standard potting
mix. Maintain in a greenhouse with controlled temperature (e.g., 25/18°C day/night), light
(e.g., 16-hour photoperiod), and humidity.

+ Herbicide Treatment: Apply terbutryn at the 2-4 true leaf stage. Use a cabinet sprayer
calibrated to deliver a specific volume (e.g., 200 L/ha). Prepare a range of doses to
determine the dose-response relationship. Include a control group treated with water and
any solvent/adjuvant used in the herbicide formulation.
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o Experimental Design: Use a completely randomized design with a sufficient number of
replicates (e.g., 4-6) per treatment.

o Data Collection: At a set time point after treatment (e.g., 14 or 21 days), visually assess the
percentage of weed control (phytotoxicity) on a scale of 0% (no effect) to 100% (complete
kill). Harvest the above-ground biomass and record the fresh weight. Dry the biomass at 60-
70°C to a constant weight to determine the dry weight.

o Data Analysis: Analyze the data using appropriate statistical methods (e.g., ANOVA followed
by a means separation test). Calculate the herbicide rate that causes 50% growth reduction
(GR50) or 50% effect (ED50).

Protocol for Residue Analysis in Soil and Plant Tissues

This protocol provides a general method for the extraction and analysis of terbutryn residues.

Extraction and Analysis Workflow Diagram
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1. Sample Collection & Preparation
- Collect soil or plant samples
- Homogenize and weigh a subsample

2. Extraction

- e.g., QUEChERS method
- Acetonitrile extraction and partitioning with salts

3. Cleanup
- Dispersive solid-phase extraction (d-SPE)
- Removes interfering matrix components

4. Analysis
- Gas Chromatography (GC) or

Liguid Chromatography (LC)
coupled with Mass Spectrometry (MS)

5. Quantification
- Use of internal standards and calibration curves

Click to download full resolution via product page

Caption: General workflow for terbutryn residue analysis.

Methodology:

+ Sample Preparation: Homogenize the collected soil or plant tissue samples. A representative
subsample is taken for extraction.

« Extraction: The QUEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) method is a
common and effective technique for pesticide residue analysis.[10][11]

o Add acetonitrile to the homogenized sample and shake vigorously.
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o Add a salt mixture (e.g., magnesium sulfate, sodium chloride) to induce phase separation.

o Centrifuge to separate the acetonitrile layer containing the pesticides.

o Cleanup: The extracted sample is subjected to dispersive solid-phase extraction (d-SPE) for
cleanup.

o An aliquot of the acetonitrile extract is mixed with a combination of sorbents (e.g., primary
secondary amine (PSA) to remove organic acids, and C18 to remove nonpolar
interferences).

o The mixture is centrifuged, and the supernatant is collected for analysis.

e Analysis and Quantification: The final extract is analyzed using chromatographic techniques
coupled with mass spectrometry for sensitive and selective detection.

o Gas Chromatography-Mass Spectrometry (GC-MS): Suitable for volatile and thermally
stable compounds like terbutryn.[12]

o Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS): Offers high sensitivity
and selectivity for a wide range of pesticides.[11][12]

o Quantification is achieved by comparing the response of the analyte in the sample to a
calibration curve prepared with known concentrations of a terbutryn standard. An internal
standard is often used to correct for variations in extraction efficiency and instrument
response.

Toxicological and Environmental Fate Data

A summary of key toxicological and environmental fate parameters for terbutryn is presented
below.

Table 3: Toxicological Profile of Terbutryn
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Parameter Value Species Reference
Acute Oral LD50 2450-2500 mg/kg Rat [2]
Acute Dermal LD50 >2000 mg/kg Rabbit [2]
Avian Acute Oral
>4640 mg/kg Mallard Duck [4]
LD50
Fish Acute LC50 (96h) 2.4 ppm Rainbow Trout [4]
Aquatic Invertebrate .
2.66 ppm Daphnia magna [4]

EC50 (48h)

Table 4: Environmental Fate of Terbutryn

Parameter Value Conditions Reference
Soil Half-life (t1/2) 14-28 days [2]
] In pond and river
Water Half-life (t1/2) 180-240 days ) [2]
sediment

Soil Adsorption

o ~663 L/kg [13]
Coefficient (Koc)

Bioconcentration

181 L/kg Fish [13]
Factor (BCF)

Terbutryn is readily adsorbed in soils with high organic matter or clay content.[2][4] Its major
metabolite, hydroxy-terbutryn, is more mobile and persistent and has the potential to leach
into groundwater.[4]

Conclusion

Terbutryn is an effective selective herbicide for the control of a wide range of weeds in various
agricultural crops. Understanding its mechanism of action, proper application, and
environmental behavior is crucial for its responsible and effective use in agricultural research
and practice. The protocols provided herein offer a framework for conducting efficacy and
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residue analysis studies. Researchers should always adhere to local regulations and safety
guidelines when working with terbutryn.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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